![molecular formula C19H13NO6 B2388354 2-(8-Oxo-5,6,8,9-tetrahydro[1,3]dioxolo[4,5-g]furo[3,4-b]quinolin-9-yl)benzenecarboxylic acid CAS No. 882747-22-0](/img/structure/B2388354.png)
2-(8-Oxo-5,6,8,9-tetrahydro[1,3]dioxolo[4,5-g]furo[3,4-b]quinolin-9-yl)benzenecarboxylic acid
Overview
Description
The compound “2-(8-Oxo-5,6,8,9-tetrahydro[1,3]dioxolo[4,5-g]furo[3,4-b]quinolin-9-yl)benzenecarboxylic acid” is a chemical compound with a complex structure . Unfortunately, there is limited information available about this compound in the literature.
Synthesis Analysis
The synthesis of this compound is not well-documented in the literature. Therefore, it’s challenging to provide a comprehensive analysis of its synthesis .Chemical Reactions Analysis
The chemical reactions involving this compound are not well-documented in the literature . Therefore, a comprehensive analysis of its chemical reactions is currently not possible.Scientific Research Applications
- Oxolinic acid , a related compound, has been studied for its antibacterial properties. Investigating the antibacterial effects of this derivative could provide insights into its potential as an antimicrobial agent .
- Researchers have explored novel indole derivatives, including oxochromenyl xanthenone derivatives, for their anti-HIV-1 activity. Molecular docking studies revealed their potential as inhibitors against HIV-1 .
- The indole moiety is a significant heterocyclic system found in natural products and drugs. Researchers continue to explore novel synthetic methods for constructing indoles, making this compound relevant in the field of heterocyclic chemistry .
- The construction of indoles as moieties in selected alkaloids is an area of interest. Investigating their synthesis pathways and biological activities can contribute to our understanding of alkaloid chemistry .
Antibacterial Activity
Anti-HIV Activity
Heterocyclic Chemistry
Alkaloid Synthesis
Mechanism of Action
Safety and Hazards
Future Directions
Given the limited information available about this compound, future research could focus on elucidating its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This would greatly enhance our understanding of this compound and its potential applications .
properties
IUPAC Name |
2-(6-oxo-5,12,14-trioxa-2-azatetracyclo[7.7.0.03,7.011,15]hexadeca-1(16),3(7),9,11(15)-tetraen-8-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13NO6/c21-18(22)10-4-2-1-3-9(10)16-11-5-14-15(26-8-25-14)6-12(11)20-13-7-24-19(23)17(13)16/h1-6,16,20H,7-8H2,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITTIXUYQKAWCFF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C(C3=CC4=C(C=C3N2)OCO4)C5=CC=CC=C5C(=O)O)C(=O)O1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(8-Oxo-5,6,8,9-tetrahydro[1,3]dioxolo[4,5-g]furo[3,4-b]quinolin-9-yl)benzenecarboxylic acid | |
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